Cas no 1188137-41-8 (2-Benzothiazolecarboxylic acid, 5-bromo-, ethyl ester)

• Product Name: 2-Benzothiazolecarboxylic acid, 5-bromo-, ethyl ester
• CAS No: 1188137-41-8
• MF: C₁₀H₈BrNO₂S
• MW: 286.145020484924
• CID: 848372
• Update Time: 2023-04-05

2-Benzothiazolecarboxylic acid, 5-bromo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxylic acid, 5-bromo-, ethyl ester

• Inchi： 1S/C10H8BrNO2S/c1-2-14-10(13)9-12-7-5-6(11)3-4-8(7)15-9/h3-5H,2H2,1H3
• InChI Key： PFHIULAMLHWIMV-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(Br)C=C2N=C1C(OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3